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Compound of Interest

2,3-
DICHLOROBENZOTRIFLUORIDE

Cat. No.: B1294808

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited toxicological and safety data are available for the specific isomer 2,3-
dichlorobenzotrifluoride. This guide therefore includes data from closely related isomers,
such as 2,4- and 3,4-dichlorobenzotrifluoride, to provide a comprehensive overview of potential
hazards and handling recommendations. All procedures should be conducted with the utmost
caution and under the supervision of qualified personnel.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of 2,3-
dichlorobenzotrifluoride. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference
CAS Number 54773-19-2 [1]12113]
Molecular Formula C7H3CI2F3 [1][2]
Molecular Weight 215.00 g/mol [1]
Appearance Off-white powder [cite: ]
Melting Point -26 °C [1][4]
Boiling Point 177-179 °C [1]

Density 1.483 g/cm3 [1]

Flash Point 73.2°C [4]

Vapor Pressure 1 mmHg at 25°C [4]

Room Temperature, Sealed in
Storage Temperature N [4]
Dry Conditions

Hazard Identification and Classification

While a specific hazard classification for 2,3-dichlorobenzotrifluoride is not readily available,
based on data for its isomers, it should be handled as a substance that can cause severe skin
burns and eye damage.

Pictogram:

laalt text

Signal Word: Danger

Hazard Statements (based on isomers):

e H314: Causes severe skin burns and eye damage.
o May be harmful if swallowed.

e May cause respiratory irritation.
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Experimental Protocols for Safety Assessment

To ensure the safe handling of 2,3-dichlorobenzotrifluoride, a thorough toxicological
evaluation is necessary. The following are examples of standardized experimental protocols
from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the
Testing of Chemicals that can be employed.[5][6][7]

3.1. Acute Oral Toxicity - OECD Test Guideline 423
This method is used to estimate the acute oral toxicity of a substance.

¢ Principle: A stepwise procedure is used with a limited number of animals per step. The
substance is administered orally to a group of animals at a defined dose. Observations of
effects and mortality are made. Depending on the outcome, a higher or lower dose is
administered to another group of animals.

e Animals: Typically, rodents (rats or mice) are used.

e Procedure:

o

Animals are fasted prior to dosing.

[¢]

The test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o

A necropsy of all animals is performed at the end of the study.

o Endpoint: The acute toxic class (or the LD50 value) is determined.

3.2. Skin Corrosion/Irritation - OECD Test Guideline 431 (In Vitro)

This in vitro test method is used to predict the skin corrosion potential of a chemical.

 Principle: The test utilizes a reconstituted human epidermis model. The test chemical is
applied topically to the tissue. The endpoint is the measurement of cell viability using a
colorimetric assay (e.g., MTT assay).
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e Procedure:

o

The reconstituted human epidermis tissue is pre-incubated.

[¢]

The test chemical is applied to the surface of the tissue for a defined exposure period.

[¢]

After exposure, the tissue is rinsed and incubated with MTT solution.

[e]

The amount of formazan produced (which is proportional to the number of viable cells) is
guantified spectrophotometrically.

» Endpoint: A chemical is classified as corrosive if the cell viability is below a certain threshold
after a specific exposure time.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
working environment.

4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

» Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile rubber).
o Wear a lab coat or chemical-resistant apron.
o Ensure that safety showers and eyewash stations are readily accessible.

o Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation
risk is high.

4.2. Storage
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» Store in a tightly closed container in a dry and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

o Store at room temperature.[4]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

5.1. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

5.2. Spill Response

e Small Spills:

Evacuate the area.

o

o

Wear appropriate PPE.

[¢]

Absorb the spill with an inert material (e.g., vermiculite, sand).

[¢]

Place the absorbed material in a sealed container for disposal.

o

Clean the spill area with a suitable solvent.

o Large Spills:
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[e]

Evacuate the area and call for emergency assistance.

Prevent the spill from entering drains or waterways.

(¢]

Contain the spill with a dike of inert material.

[¢]

Follow the same cleanup procedure as for small spills, using appropriate equipment.

[¢]

Disposal Considerations

Dispose of 2,3-dichlorobenzotrifluoride and its containers in accordance with local, regional,

and national regulations. Do not dispose of it in the environment.

Visualizations

7.1. General Handling Workflow
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Caption: A general workflow for the safe handling of 2,3-dichlorobenzotrifluoride.

7.2. Emergency Spill Response Logic
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Caption: A decision-making flowchart for responding to a spill of 2,3-dichlorobenzotrifluoride.

7.3. First Aid Decision Pathway
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Caption: A logical flow diagram for first aid procedures following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2,3-Dichlorobenzotrifluoride CAS#: 54773-19-2 [m.chemicalbook.com]
. 2,3-Dichlorobenzotrifluoride | 54773-19-2 [chemicalbook.com]

. innospk.com [innospk.com]

. oecd.org [oecd.org]

1
2
3
e 4. lookchem.com [lookchem.com]
5
6. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
7

. oecd.org [oecd.org]

« To cite this document: BenchChem. [Safety and Handling of 2,3-Dichlorobenzotrifluoride: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294808#safety-and-handling-of-2-3-
dichlorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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